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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027 Get Quote

This guide provides a comprehensive overview of Sulfo-Cy5 azide, a water-soluble fluorescent

dye widely utilized in biological research for labeling and imaging. It is specifically designed for

researchers, scientists, and drug development professionals, offering detailed information on its

structure, properties, and applications in bioconjugation.

Core Structure and Functional Components
Sulfo-Cy5 azide is a sulfonated cyanine dye functionalized with an azide group.[1] Its structure

is engineered for high water solubility and specific covalent attachment to biomolecules. The

key components are:

Cy5 Core: The cyanine 5 (Cy5) core is a polymethine dye that forms the chromophore,

responsible for the molecule's distinct spectral properties in the far-red region of the

spectrum.[2] This near-infrared fluorescence is advantageous for biological imaging due to

reduced background autofluorescence from cells and tissues.[3]

Sulfonate Groups (Sulfo): The structure incorporates sulfonate (SO₃⁻) groups, which

significantly increase the molecule's hydrophilicity.[1][4] This high water solubility allows for

labeling reactions to be performed in aqueous buffers, which is crucial for maintaining the

native conformation and function of sensitive biomolecules like proteins.[1]

Azide Group (-N₃): The terminal azide functional group is the reactive handle for "click

chemistry."[5] It enables highly efficient and specific covalent bond formation with alkyne-

modified molecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or with

strained cyclooctynes via strain-promoted alkyne-azide cycloaddition (SPAAC).[5][6] The
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bioorthogonal nature of the azide group ensures that it does not react with native functional

groups found in biological systems.[3]
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Caption: Conceptual diagram of Sulfo-Cy5 azide's functional components.

Physicochemical and Spectroscopic Properties
The quantitative properties of Sulfo-Cy5 azide are critical for its application in fluorescence-

based assays. The data below has been compiled from various suppliers.
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Property Value Reference(s)

Molecular Formula C₃₇H₄₈N₆O₁₀S₃ [7][8][9]

Molecular Weight ~833.01 g/mol [8][9]

Excitation Maximum (λex) 646 - 647 nm [7][8][10]

Emission Maximum (λem) 662 - 663 nm [8][10]

Molar Extinction Coeff. (ε)
~250,000 - 271,000

L·mol⁻¹·cm⁻¹
[7][10]

Fluorescence Quantum Yield ~0.2 - 0.28 [10]

Purity ≥ 90 - 95% (HPLC) [7][8][10]

Solubility Water, DMSO, DMF [7][8]

Storage Conditions -20°C, protect from light [1][5][8]

Experimental Protocol: Protein Labeling via CuAAC
Click Chemistry
This protocol details a general method for labeling an alkyne-modified protein with Sulfo-Cy5
azide using a copper-catalyzed click reaction.

A. Required Materials and Reagents

Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Sulfo-Cy5 Azide[7]

Anhydrous Dimethyl Sulfoxide (DMSO)

Copper(II) Sulfate (CuSO₄) solution (e.g., 20 mM in water)[11]

Ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (e.g., 100 mM in water)

[11]

Reducing Agent: Sodium Ascorbate (e.g., 300 mM in water, freshly prepared)[3][11]
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Purification column (e.g., size-exclusion chromatography, such as Sephadex G-25)[12]

1.5 mL microcentrifuge tubes

B. Experimental Workflow

1. Prepare Stock Solutions
- Sulfo-Cy5 Azide in DMSO

- CuSO₄ & THPTA
- Fresh Sodium Ascorbate

2. Prepare Catalyst Premix
(Incubate CuSO₄ and THPTA)

3. Set Up Reaction
- Add Alkyne-Protein

- Add Sulfo-Cy5 Azide
- Add Catalyst Premix

4. Initiate Reaction
(Add Sodium Ascorbate)

5. Incubate
(30-60 min, Room Temp, Dark)

6. Purify Conjugate
(Size-Exclusion Chromatography)

7. Labeled Protein Ready
for Downstream Analysis
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Caption: Workflow for labeling biomolecules using CuAAC click chemistry.

C. Step-by-Step Procedure

Prepare Stock Solutions:

Dissolve Sulfo-Cy5 azide in anhydrous DMSO to a final concentration of 10 mM.[3]

Prepare a fresh solution of sodium ascorbate (e.g., 300 mM) in water immediately before

use.[3][11] Oxygen will degrade the ascorbate solution over time.

Prepare Catalyst Premix:

Shortly before initiating the reaction, mix the CuSO₄ solution and the THPTA ligand

solution. A common ratio is 1:2 (CuSO₄:THPTA).[11] Incubate for a few minutes. THPTA is

a water-soluble ligand that stabilizes the Cu(I) oxidation state and improves reaction

efficiency in aqueous environments.[11]

Set Up the Reaction:

In a microcentrifuge tube, add the alkyne-modified protein to the desired final

concentration in your reaction buffer.

Add the Sulfo-Cy5 azide stock solution to the protein. A 5- to 10-fold molar excess of the

azide over the protein is a typical starting point.[3]

Add the catalyst/ligand premix to the reaction mixture. A final copper concentration of 50-

100 µM is often sufficient.[3]

Initiate and Incubate:

Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a

final concentration of 1-5 mM.[3]

Vortex the tube briefly to mix all components.
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Incubate the reaction for 30 to 60 minutes at room temperature, protected from light.[11]

Purify the Conjugate:

After incubation, remove the unreacted dye and reaction components by passing the

mixture through a size-exclusion chromatography column (e.g., Sephadex G-25).[12]

Elute the labeled protein using a suitable buffer (e.g., PBS, pH 7.4). The larger protein

conjugate will elute first, while the smaller, unreacted dye molecules are retained.

Characterization and Storage:

The purified, labeled protein is now ready for use in downstream applications such as

fluorescence microscopy, flow cytometry, or Western blotting.

Store the final conjugate according to the protein's recommended storage conditions,

typically at 4°C for short-term use or -20°C/-80°C for long-term storage, protected from

light.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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